Ethyl 2-(4-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)acetate

• IUPAC Name: ethyl 2-[4-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]acetate
• InChI: InChI=1S/C17H20FN3O3/c1-2-23-15(22)11-21-9-7-13(8-10-21)17-20-19-16(24-17)12-3-5-14(18)6-4-12/h3-6,13H,2,7-11H2,1H3
• InChI Key: KFQXQHPGDWXWAN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1CCC(CC1)C2=NN=C(O2)C3=CC=C(C=C3)F
• Molecular Formula: C17H20FN3O3
• Molecular Weight: 333.36 g/mol

Description

Ethyl 2-(4-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)acetate is a chemical compound that has been synthesized for its potential use in scientific research. This compound has garnered interest due to its potential to interact with certain biological targets and produce specific biochemical and physiological effects. In

Scientific Research Applications

Synthesis and Antibacterial Study

1,3,4-Oxadiazole bearing compounds, including derivatives similar to Ethyl 2-(4-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)acetate, have been extensively researched due to their biological activities. A study by Khalid et al. (2016) explored the synthesis of N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide, showcasing moderate to high antibacterial activity against both Gram-negative and Gram-positive bacteria. This highlights the potential of such compounds in developing new antibacterial agents (Khalid et al., 2016).

Antimicrobial and Anticancer Properties

The antimicrobial and anticancer properties of 1,3,4-oxadiazole derivatives have been a focus of various studies. Sharma et al. (2014) synthesized a series of novel 5-((9H-carbazol-9-yl)methyl)-N-((substituted phenyl)(piperazin-1-yl)methyl)-1,3,4-oxadiazol-2-amine derivatives, which exhibited significant antibacterial, antifungal, and anticancer activities. This suggests the potential use of these compounds in the development of new therapeutic agents targeting cancer and microbial infections (Sharma et al., 2014).

Synthesis and Characterization Techniques

Research by Elnagdi et al. (1988) on new routes to 1,3,4‐oxadiazoles and related compounds, including the synthesis of ethyl (5-cyanomethyl-1,3,4-oxadiazol-2-yl)acetate, sheds light on the synthetic versatility and potential applications of these compounds in various scientific fields. This work highlights the importance of innovative synthetic routes in expanding the chemical diversity and applicability of 1,3,4-oxadiazole derivatives (Elnagdi et al., 1988).

Fluorescence Quenching and Sensing Applications

The fluorescence quenching properties of thiophene substituted 1,3,4-oxadiazole derivatives have been studied by Naik et al. (2018), demonstrating their potential as aniline sensors. This research suggests that 1,3,4-oxadiazole derivatives can be utilized in the development of new fluorescence-based sensors for detecting harmful organic compounds (Naik et al., 2018).